Reactions of steroidal C3-alcohols with dimethyl sulphoxide and acetic anhydride

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690002168

Abstract

The reaction of dimethyl sulphoxide and acetic anhydride at 100° with a variety of sterols is reported. Both 3α- and 3β-alcohols of the 5α-cholestane and Δ4- and Δ5-cholestene series have been used as well as i-cholesterol. The formation of ketones, methylthiomethyl ethers, Δ3,5-diene, and acetylated alcohol are discussed in terms of the formation and reactions of alkoxydimethylsulphonium ions.

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